N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O2S/c1-4-25-18-9-6-16(7-10-18)12-20(24)23-21-22-19(13-26-21)17-8-5-14(2)15(3)11-17/h5-11,13H,4,12H2,1-3H3,(H,22,23,24)
• InChI Key: VCVFAIJKLSIJOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol
• CAS No.: 922480-30-6

Description

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• Study on Crystal Structure : The crystal structure of a related compound, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, was analyzed, revealing unique conformational features in the crystalline state (Park et al., 1995).

Synthesis and Derivatives

• Synthesis of Derivatives : Novel derivatives of the compound were synthesized, demonstrating the versatility of the molecule for various applications, such as in the creation of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives (Yu et al., 2014).
• Development of Antitumor Agents : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and evaluated for their potential as antitumor agents, indicating the compound's relevance in cancer research (Yurttaş et al., 2015).

Anticancer Activities

• Investigating Anticancer Potential : Research on 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl)acetamide derivatives indicated significant anticancer activity against various cancer cell lines (Duran & Demirayak, 2012).

Antimicrobial Activities

• Exploring Antimicrobial Uses : The compound's derivatives were tested for their antimicrobial activities, showcasing its potential use in combating microbial infections (Wardkhan et al., 2008).

Herbicide Analysis

• Herbicide Detection in Water : The compound was studied for its role in detecting herbicides in natural water, emphasizing its utility in environmental monitoring (Zimmerman et al., 2002).

Pharmacological Properties

• Pharmacological Evaluation : The pharmacological properties of similar compounds were assessed, including their antinociceptive potential, which could inform pain management strategies (Porreca et al., 2006).

Molecular Interactions

• Investigation of Molecular Conformations : The study of different molecular conformations in related compounds highlighted the complexity of these molecules, important for understanding their interactions and applications (Narayana et al., 2016).

Antipsychotic Potential

• Exploration of Antipsychotic Effects : Compounds structurally similar were investigated for their potential as antipsychotic agents, underscoring the compound's relevance in neuropharmacology (Wise et al., 1987).

Comparative Metabolism

• Metabolism in Human and Rat Liver : The metabolism of chloroacetamide herbicides, structurally related to the compound, was compared in human and rat liver microsomes, providing insights into interspecies differences in drug metabolism (Coleman et al., 2000).

Antimicrobial and Hemolytic Activities

• Antimicrobial and Hemolytic Testing : Derivatives were screened for their antimicrobial efficacy and hemolytic activity, highlighting their potential in developing new antimicrobial therapies (Gul et al., 2017).

Anti-Microbial Derivatives

• Synthesis of Anti-Microbial Compounds : Novel thiazole derivatives with anti-microbial activities were synthesized, further emphasizing the compound's utility in pharmaceutical applications (Saravanan et al., 2010).